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Compound Name: N-Butylacetanilide

CAS No.: 91-49-6

Cat. No.: B146113

Get Quote

Abstract
N-Butylacetanilide, identified by CAS number 91-49-6, is a compound with a notable history

as an insect repellent.[1][2] This guide provides a comprehensive technical overview of N-
Butylacetanilide, intended for researchers, scientists, and professionals in drug development

and related fields. We will explore its fundamental chemical and physical properties, delve into

its synthesis and manufacturing, analyze its primary applications and mechanisms of action,

and critically evaluate its toxicological and safety profile. Furthermore, this document will detail

established analytical methodologies for its characterization and quantification. The aim is to

furnish a holistic understanding of this molecule, grounded in scientific literature and empirical

data, to support and inform future research and development endeavors.

Introduction and Core Properties
N-Butylacetanilide, also known as N-butyl-N-phenylacetamide, is an organic compound

belonging to the acetanilide class.[1] Historically, it has been utilized primarily as a repellent

against various arthropods, including ticks and fleas, often used to impregnate clothing for this
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purpose.[1][2] Its efficacy as a repellent has made it a subject of interest in the development of

pest control solutions.[2]

Chemical and Physical Data
A thorough understanding of a compound's physicochemical properties is foundational to its

application and study. N-Butylacetanilide is characterized by the following properties:

Property Value Source

CAS Number 91-49-6 [1]

Molecular Formula C12H17NO [1]

Molecular Weight 191.27 g/mol [1]

Appearance Colorless liquid [1]

Melting Point 24.5 °C [1][3]

Boiling Point 281 °C at 760 mmHg [1]

Density 0.9912 g/cm³ at 20 °C [1]

Solubility Insoluble in water [1]

Refractive Index 1.5146 at 20 °C [1]

Flash Point 286 °F (Closed Cup) [1]

XLogP3-AA 2.5 [1]

These properties, particularly its low water solubility and relatively high boiling point, are critical

determinants of its formulation, application, and environmental persistence.

Caption: 2D structure of N-Butylacetanilide.

Synthesis and Manufacturing
The primary manufacturing process for N-Butylacetanilide is noted to be the reaction of

acetanilide with a butyl halide.[1][2] This pathway represents a classical nucleophilic

substitution reaction.
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Reaction Mechanism
The synthesis involves the N-alkylation of acetanilide. In this reaction, the nitrogen atom of the

acetanilide acts as a nucleophile, attacking the electrophilic carbon of the butyl halide (e.g., n-

butyl bromide or n-butyl chloride). The reaction is typically carried out in the presence of a base

to deprotonate the amide nitrogen, thereby increasing its nucleophilicity and driving the

reaction forward.
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Reactants & Conditions

Acetanilide

N-Butylacetanilide

Butyl Halide (e.g., n-Butyl Bromide)

Base (e.g., NaH, K2CO3)

Catalyst

Solvent (e.g., DMF, Acetone)

Medium

Salt Byproduct (e.g., NaBr)Forms

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insect Olfactory System

Odorant Receptors

Neural Signaling Pathway

Signal Transduction

Insect Brain

Signal Processing

Attraction Behavior

Initiates

Avoidance Behavior

Initiates

Host Cues (e.g., CO2, Lactic Acid)

Binds & Activates

N-Butylacetanilide

Blocks/Interferes

May directly trigger avoidance pathway

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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2. echemi.com [echemi.com]
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To cite this document: BenchChem. [An In-depth Technical Guide to N-Butylacetanilide (CAS
91-49-6)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146113/docs#an-in-depth-technical-guide-to-n-
butylacetanilide-cas-91-49-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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